Cas no 23366-51-0 (Phenol,5-[(2E)-3-(2-hydroxyphenyl)-2-propen-1-yl]-2,3,4-trimethoxy-)

Phenol,5-[(2E)-3-(2-hydroxyphenyl)-2-propen-1-yl]-2,3,4-trimethoxy- structure

23366-51-0 structure

Product Name:Phenol,5-[(2E)-3-(2-hydroxyphenyl)-2-propen-1-yl]-2,3,4-trimethoxy-

CAS No:23366-51-0

Molecular Formula:C₁₈H₂₀O₅

Molecular Weight:316.348405838013

CID:287884

Phenol,5-[(2E)-3-(2-hydroxyphenyl)-2-propen-1-yl]-2,3,4-trimethoxy- Properties

Names and Identifiers

- Phenol,5-[(2E)-3-(2-hydroxyphenyl)-2-propen-1-yl]-2,3,4-trimethoxy-
- Petrostyrene
- Phenol,5-(o-hydroxycinnamyl)-2,3,4-trimethoxy-, (E)- (8CI)
- Phenol,5-[(2E)-3-(2-hydroxyphenyl)-2-propenyl]-2,3,4-trimethoxy- (9CI)
- Phenol,5-[3-(2-hydroxyphenyl)-2-propenyl]-2,3,4-trimethoxy-, (E)-
- 5-[(E)-3-(2-Hydroxyphenyl)-2-propenyl]-2,3,4-trimethoxyphenol
- Phenol, 5-[(2E)-3-(2-hydroxyphenyl)-2-propen-1-yl]-2,3,4-trimethoxy-
- +Expand
- InChIKey： VYLCBHNYHRQVPC-SOFGYWHQSA-N
- Inchi： 1S/C18H20O5/c1-21-16-13(11-15(20)17(22-2)18(16)23-3)9-6-8-12-7-4-5-10-14(12)19/h4-8,10-11,19-20H,9H2,1-3H3/b8-6+
- SMILES： C1(O)=CC(C/C=C/C2=CC=CC=C2O)=C(OC)C(OC)=C1OC

Computed Properties

Exact Mass: 316.1311
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 316.131
Heavy Atom Count: 23
Complexity: 372
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 68.2A^2

Experimental Properties

PSA: 68.15

Phenol,5-[(2E)-3-(2-hydroxyphenyl)-2-propen-1-yl]-2,3,4-trimethoxy- Related Literature

1. Sterols in human milk during lactation: bioaccessibility and estimated intakes†

Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576
2. Inside front cover

Soft Matter, 2016,12, 5494-5494
3. Domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under Fe/Ni relay catalysis†

Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. Novikov RSC Adv., 2015,5, 18172-18176
4. Back cover

Nanoscale Adv., 2022,4, 4025-4026
5. Microtopographical assembly of cardiomyocytes†

Integr. Biol., 2011,3, 1011-1019
6. Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†

Jun Xiong,Wenjuan Wang,Rou Li,Xiaoli Tang RSC Adv., 2015,5, 19830-19837
7. Facile synthesis of glycerol carbonate via glycerolysis of urea catalysed by silicotungstates impregnated into MCM-41

Nilesh Narkhede,Anjali Patel RSC Adv., 2015,5, 52801-52808
8. A structural study of alkaline earth metal complexes with hybrid disila-crown ethers†

Fabian Dankert,Kirsten Reuter,Carsten Donsbach,Carsten von Hänisch Dalton Trans., 2017,46, 8727-8735
9. Oxidation of olefins using molecular oxygen catalyzed by a part per million level of recyclable copper catalyst under mild conditions†

Guoqiang Yang,Huiyuan Du,Jia Liu,Zheng Zhou,Xingbang Hu,Zhibing Zhang Green Chem., 2017,19, 675-681
10. Journal of the Royal Institute of Chemistry. July 1958

J. R. Inst. Chem., 1958,82, 441-508

Related Categories

Natural Products and Extracts Plant Extracts Plant based Machaerium acutifolium

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